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For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous tin(ll) iodide (Snlz), also known as stannous iodide, is a red-orange solid inorganic
compound with the chemical formula Snlz.[1] It is a key precursor in the synthesis of various
organotin compounds and has gained significant interest in materials science, particularly in
the fabrication of lead-free perovskite solar cells and other optoelectronic devices.[2][3][4] This
technical guide provides a comprehensive overview of the physical and chemical properties of
anhydrous tin(ll) iodide, including detailed experimental protocols for its synthesis and a
summary of its key characteristics.

Physical Properties

Anhydrous tin(ll) iodide is a red to red-orange crystalline solid.[1][5] It is characterized by its
high melting and boiling points. The key physical properties are summarized in the table below.
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Property Value References
Molar Mass 372.519 g/mol [1]
Appearance Red to red-orange solid [1][2]

Crystal Structure Monoclinic, space group C2/m [6]

Density 5.28 g/cm?3 [1]

Melting Point 320 °C (608 °F; 593 K) [1]

Boiling Point 714 °C (1,317 °F; 987 K) [1]

Solubility in water 0.98 g/100 g [1]

Soluble in benzene, carbon
o disulfide, chloroform, and
Solubility in other solvents ) ) ) [718]
solutions of alkali chlorides

and iodides.

Chemical Properties

Tin(ll) iodide is a reducing agent and its tin atom is in the +2 oxidation state.[9] It is sensitive to
moisture and light, and should be stored under an inert atmosphere, such as nitrogen or argon.
[71[10]

Reactivity

e Reaction with lodine: Tin(ll) iodide reacts with iodine to form tin(IV) iodide (Snla).[1]

e Reaction with Strong Bases: It reacts with strong bases to produce the salt of the strong
base and tin(Il) hydroxide.[11]

o Reaction with Acids: The reaction with non-volatile acids like sulfuric acid yields tin(ll) sulfate
and hydrogen iodide.[11] Dissolving tin or its oxide in hydriodic acid is a method for its
preparation.[9]

e Reaction with Basic Oxides: The reaction of tin(ll) oxide with hydrogen iodide produces tin(ll)
iodide and water.[11]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Tin(II)_iodide
https://en.wikipedia.org/wiki/Tin(II)_iodide
https://heegermaterials.com/iodide-powders/2290-tinii-iodide-sni2-cas-10294-70-9.html
https://journals.iucr.org/paper?S0567740872007290
https://en.wikipedia.org/wiki/Tin(II)_iodide
https://en.wikipedia.org/wiki/Tin(II)_iodide
https://en.wikipedia.org/wiki/Tin(II)_iodide
https://en.wikipedia.org/wiki/Tin(II)_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3755635.htm
https://www.fishersci.com/shop/products/tin-ii-iodide-99-thermo-scientific/AA7111209
https://www.benchchem.com/product/b089120?utm_src=pdf-body
https://simple.wikipedia.org/wiki/Tin(II)_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3755635.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3755635_EN.htm
https://www.benchchem.com/product/b089120?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tin(II)_iodide
https://www.you-iggy.com/en/chemical-substances/tin-ii-iodide/
https://www.you-iggy.com/en/chemical-substances/tin-ii-iodide/
https://simple.wikipedia.org/wiki/Tin(II)_iodide
https://www.benchchem.com/product/b089120?utm_src=pdf-body
https://www.benchchem.com/product/b089120?utm_src=pdf-body
https://www.you-iggy.com/en/chemical-substances/tin-ii-iodide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Complex Formation: In aqueous solutions containing iodide ions, tin(ll) iodide can form
mononuclear tin iodide complexes.[12]

Experimental Protocols
Synthesis of Anhydrous Tin(ll) lodide

Several methods for the synthesis of anhydrous tin(ll) iodide have been reported. Below are
detailed protocols for two common methods.

Method 1: Reaction of Tin Metal with lodine in Hydrochloric Acid

This method involves the direct reaction of metallic tin with iodine in the presence of
hydrochloric acid.[1][6][13]

Reactants

Process

[ZM Hydrochloric Acid (HCID Products
Hydrogen Gas (H2)
. NEE
lodine (I2) Heat under refluxj
| | CEZED
Tin Metal (Sn)

' Tin(l1) lodide (Snlz2)

Click to download full resolution via product page

Synthesis of Tin(ll) lodide via Direct Reaction.

Protocol:
e Place metallic tin (10 g) and iodine (14 g) in a suitable reaction vessel.[6]

e Add 90 ml of 2 M hydrochloric acid.[6]
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e Heat the mixture under reflux.[6]
e The tin(ll) iodide will be formed in the solution.

e The product can be isolated by cooling the solution to induce crystallization, followed by

filtration, washing, and drying.
Method 2: Metathetical Reaction

This method involves a double decomposition reaction between tin(ll) chloride and zinc iodide.
[14][15]
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Synthesis of Tin(ll) lodide via Metathetical Reaction.
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Protocol:

e Preparation of Tin(ll) Chloride Solution:
o Digest 5-7 grams of tin foil in 40 ml of 6M HCI by simmering on a hot plate.[14]
o Add one to three drops of CuSOa solution to catalyze the reaction.[14]
o Filter the resulting tin(Il) chloride solution.[14]

e Preparation of Zinc lodide Solution:

o React zinc powder with iodine in an aqueous environment. This reaction is highly
exothermic.[14]

o Filter the resulting zinc iodide solution.[14]
e Reaction and Isolation:
o Mix the hot, filtered solutions of tin(ll) chloride and zinc iodide.[14]

o Evaporate some of the solvent and then cool the mixture to crystallize the tin(ll) iodide,
which is sparingly soluble in cold water.[16]

o Collect the crystals by suction filtration, rinse with cold water, and dry.[14]
Carboxylic Acid-Assisted Synthesis (CAAS)

A more recent method involves the use of carboxylic acids to facilitate the synthesis of tin(ll)
iodide from tin nanoparticles and iodine. This method aims to hinder the oxidation of tin(ll) and
produce more stable perovskite inks for solar cell applications.[17][18]
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Proposed Mechanism for Carboxylic Acid-Assisted Synthesis of Snl.

This approach involves the surface functionalization of tin nanoparticles with carboxylic acid
ligands, which then facilitates the reaction with iodine. The carboxylic acid is believed to
coordinate with the tin atom, and this complex then interacts with an iodine molecule,
promoting the oxidative addition to form tin(ll) iodide and regenerating the carboxylic acid.[17]
[18]

Conclusion

Anhydrous tin(ll) iodide is a compound with well-defined physical and chemical properties that
make it a valuable material in various fields of research and development. Its synthesis can be
achieved through several established methods, each with its own advantages. A thorough
understanding of its properties and synthetic routes is crucial for its effective application,
particularly in the burgeoning field of lead-free perovskite optoelectronics. Researchers and
professionals should always handle this compound with appropriate safety precautions due to
its potential health hazards.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089120#physical-and-chemical-properties-of-
anhydrous-tin-ii-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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